Cas no 56263-67-3 (Phenyl, 4-cyano-)

• Product name: Phenyl, 4-cyano-
• CAS No: 56263-67-3
• MF: C₇H₅N
• MW: 103.1213
• CID: 349390

Phenyl, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• Phenyl, 4-cyano-

• Inchi： InChI=1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H
• InChI Key： JFDZBHWFFUWGJE-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 103.042
• Monoisotopic Mass: 103.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Transparent to yellowish liquid
• Density: 1.01
• Melting Point: -13℃
• Boiling Point: 188-191℃
• Flash Point: 71℃
• Refractive Index: 1.527-1.529
• PSA: 23.79000
• LogP: 1.55828

Phenyl, 4-cyano- Security Information

• Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored separately from oxidants, acids and food additives